Cas no 2228178-76-3 (4-(tert-butoxy)-3-methylbutan-1-amine)

• Product Name: 4-(tert-butoxy)-3-methylbutan-1-amine
• CAS No: 2228178-76-3
• MF: C₉H₂₁NO
• MW: 159.269142866135
• CID: 5974398
• PubChem ID: 165722777
• Update Time: 2025-10-29

4-(tert-butoxy)-3-methylbutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(tert-butoxy)-3-methylbutan-1-amine
• EN300-1788467
• 2228178-76-3

• Inchi： 1S/C9H21NO/c1-8(5-6-10)7-11-9(2,3)4/h8H,5-7,10H2,1-4H3
• InChI Key： XVYSGIUELHAPCV-UHFFFAOYSA-N
• SMILES： O(CC(C)CCN)C(C)(C)C

Computed Properties

• Exact Mass: 159.162314293g/mol
• Monoisotopic Mass: 159.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 96.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(tert-butoxy)-3-methylbutan-1-amine

Recent Advances in the Study of 4-(tert-butoxy)-3-methylbutan-1-amine (CAS: 2228178-76-3) in Chemical Biology and Pharmaceutical Research

The compound 4-(tert-butoxy)-3-methylbutan-1-amine (CAS: 2228178-76-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tert-butoxy and methyl substituents on a butan-1-amine backbone, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. Recent studies have focused on its synthesis, structural characterization, and biological activity, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

One of the key areas of research involving 4-(tert-butoxy)-3-methylbutan-1-amine is its role as a building block in the synthesis of more complex molecules. Its unique structural features, such as the tert-butoxy group, provide steric hindrance and electronic effects that can influence the reactivity and stability of derived compounds. Recent synthetic methodologies have optimized the production of this amine, achieving higher yields and purity, which are critical for its application in pharmaceutical development. These advancements have been documented in several high-impact journals, highlighting the compound's versatility and utility.

In addition to its synthetic applications, 4-(tert-butoxy)-3-methylbutan-1-amine has been investigated for its potential biological activities. Preliminary studies suggest that this compound may interact with specific biological targets, such as enzymes or receptors, making it a candidate for further pharmacological evaluation. Researchers have employed computational modeling and in vitro assays to explore these interactions, providing insights into its mechanism of action and potential therapeutic benefits. These findings are particularly relevant for the development of new drugs targeting neurological and metabolic disorders.

Another significant aspect of the research on 4-(tert-butoxy)-3-methylbutan-1-amine is its use in proteomics and chemical biology. The compound's amine functionality allows for its incorporation into peptides and other biomolecules, enabling the study of protein-protein interactions and cellular signaling pathways. Recent publications have demonstrated its utility in labeling and modifying biomolecules, facilitating advanced research in these fields. Such applications underscore the compound's importance as a tool for understanding complex biological systems.

Despite these promising developments, challenges remain in the study of 4-(tert-butoxy)-3-methylbutan-1-amine. Issues such as scalability of synthesis, stability under physiological conditions, and potential toxicity need to be addressed to fully realize its potential in pharmaceutical applications. Ongoing research aims to overcome these hurdles, with several collaborative efforts between academic institutions and pharmaceutical companies underway. These initiatives are expected to yield further breakthroughs in the near future.

In conclusion, 4-(tert-butoxy)-3-methylbutan-1-amine (CAS: 2228178-76-3) represents a valuable compound in the realm of chemical biology and pharmaceutical research. Its unique structural properties, combined with its diverse applications, make it a focal point for ongoing studies. As research progresses, this molecule is likely to play an increasingly important role in the development of new therapeutic agents and biochemical tools. The scientific community eagerly anticipates further discoveries that will expand our understanding and utilization of this compound.